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Introduction

Tert-Butyl (trans-4-hydroxymethylcyclohexylmethyl)carbamate (CAS No. 172348-63-9) is

a versatile intermediate compound utilized in the pharmaceutical and chemical industries.[1] Its

unique structure, featuring a tert-butyl protecting group and a functionalized cyclohexyl core,

makes it a valuable building block in the synthesis of complex molecules and bioactive

compounds, including its use as a PROTAC linker.[1][2][3] This guide provides a

comprehensive overview of the safety and handling precautions necessary when working with

this compound in a research and development setting. While this compound is noted for a

"favorable safety profile," empirical data is limited, and thus, cautious handling in accordance

with this guide is imperative.[1]

Physicochemical and Toxicological Data
A summary of the known physical, chemical, and toxicological properties of tert-Butyl (trans-4-
hydroxymethylcyclohexylmethyl)carbamate is presented below. It is important to note that

comprehensive toxicological data for this specific compound is not readily available; therefore,

data for the general class of carbamates is included for hazard assessment context.
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Table 1: Physical and Chemical Properties

Property Value Reference

CAS Number 172348-63-9 [1][3][4][5][6]

Molecular Formula C13H25NO3 [1][3][6]

Molecular Weight 243.34 g/mol [1][6]

Appearance White solid [1]

Purity ≥ 98% (GC) [1]

Storage Conditions
Store at 0-8°C in a dry, sealed

place.
[1][6]

Table 2: Toxicological Profile
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Parameter Data Notes and References

Acute Toxicity
Data not available for this

specific compound.

Carbamates, as a class, can

be harmful if swallowed,

inhaled, or absorbed through

the skin.[7][8][9][10]

Skin Corrosion/Irritation
Data not available for this

specific compound.

A related compound causes

skin irritation.[7] General

carbamate exposure can occur

through dermal contact.[8][9]

Serious Eye Damage/Irritation
Data not available for this

specific compound.

A related compound causes

serious eye damage.[7]

Respiratory or Skin

Sensitization

Data not available for this

specific compound.

Germ Cell Mutagenicity
Data not available for this

specific compound.

Carcinogenicity
Data not available for this

specific compound.

Reproductive Toxicity
Data not available for this

specific compound.

Specific Target Organ Toxicity

(Single Exposure)

Data not available for this

specific compound.

A related compound may

cause respiratory irritation.[7]

Specific Target Organ Toxicity

(Repeated Exposure)

Data not available for this

specific compound.

Aspiration Hazard
Data not available for this

specific compound.

Hazard Identification and First Aid
While a specific hazard classification for tert-Butyl (trans-4-
hydroxymethylcyclohexylmethyl)carbamate is not available, based on the general toxicity of

carbamates, the following precautions and first aid measures should be followed. Carbamates
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function by reversibly inhibiting acetylcholinesterase, which can lead to a range of cholinergic

symptoms.[8][9][10]

Table 3: Hazard Statements and First Aid Measures

Exposure Route Potential Hazards First Aid Measures

Inhalation
May cause respiratory tract

irritation.

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[11]

Skin Contact

May cause skin irritation.

Harmful if absorbed through

the skin.

Immediately wash skin with

soap and plenty of water.[11]

Remove contaminated clothing

and shoes. Seek medical

attention if irritation persists.

Eye Contact
May cause serious eye

irritation or damage.

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[11]

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

Ingestion Harmful if swallowed.

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Seek

immediate medical attention.

[11]

Experimental Protocols: Safe Handling Workflow
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Due to the lack of specific experimental protocols in the search results, a general workflow for

the safe handling of this chemical in a laboratory setting is provided. This workflow is based on

standard laboratory safety practices for handling potentially hazardous solid chemicals.
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Safe Handling Workflow for tert-Butyl (trans-4-hydroxymethylcyclohexylmethyl)carbamate

Preparation

Handling

Cleanup and Disposal Emergency Response

Review SDS

Don Appropriate PPE
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Caption: General laboratory workflow for safe handling.
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Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure, the following personal protective equipment and engineering controls

are mandatory when handling tert-Butyl (trans-4-
hydroxymethylcyclohexylmethyl)carbamate.

Table 4: Recommended PPE and Engineering Controls

Control Type Recommendation

Engineering Controls
Work should be conducted in a well-ventilated

area, preferably in a chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear nitrile or neoprene gloves and a lab coat.

Ensure gloves are inspected prior to use.

Respiratory Protection

If working outside of a fume hood or if dust is

generated, a NIOSH-approved respirator may

be necessary.

Hygiene Measures
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Accidental Release and Fire-Fighting Measures
In the event of a spill or fire, immediate and appropriate action is critical to prevent injury and

environmental contamination.

Table 5: Spill and Fire Response
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Incident Recommended Action

Spill

Evacuate the area. Wear appropriate PPE. For

a solid spill, carefully sweep or scoop up the

material to avoid generating dust and place it in

a sealed container for disposal. Clean the spill

area with a suitable solvent and then wash with

soap and water.

Fire

Use a dry chemical, carbon dioxide, water

spray, or alcohol-resistant foam to extinguish the

fire. Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Hazardous Combustion Products
Thermal decomposition may produce carbon

monoxide, carbon dioxide, and nitrogen oxides.

Storage and Disposal
Proper storage and disposal are essential for maintaining the integrity of the compound and

ensuring the safety of laboratory personnel and the environment.

Table 6: Storage and Disposal Guidelines

Aspect Guideline

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area.[1] Recommended

storage temperature is between 0°C and 8°C.[1]

Incompatible Materials Keep away from strong oxidizing agents.

Disposal

Dispose of waste in accordance with all

applicable federal, state, and local regulations.

Do not allow the material to enter drains or

waterways.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. It is not a substitute for a comprehensive Safety Data Sheet (SDS) and
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professional judgment. All laboratory personnel should be trained in the proper handling of

hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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